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Compound of Interest

Compound Name: N-quinolin-6-ylbenzamide
CAS No.: 219645-89-3
Cat. No.: B2453654
Get Quote
. J

Abstract & Compound Overview

N-quinolin-6-ylbenzamide is a synthetic small molecule featuring a benzamide core linked to
a quinoline ring.[1][2] This structural motif is a "privileged scaffold" in medicinal chemistry,
serving as a backbone for various biological probes including Poly(ADP-ribose) polymerase
(PARP) inhibitors, SIRT modulators, and specific kinase inhibitors.

Due to the presence of the electron-rich quinoline nitrogen and the hydrolyzable amide linkage,
this compound requires specific handling to prevent oxidative degradation and hydrolysis. This

guide outlines a self-validating protocol for the receipt, storage, and solubilization of the powder
to ensure experimental reproducibility.

Chemical Identity
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Property Detail

Chemical Name N-(quinolin-6-yl)benzamide

Molecular Formula C16H12N20

Molecular Weight ~248.28 g/mol (Free Base)

Appearance Off-white to pale yellow/grey solid

Solubility DMSO (High), Ethanol (Moderate), Water (Low)
Key Hazards Irritant, Potential Mutagen (Quinoline moiety)

Safety & Hazard Assessment (E-E-A-T)

Warning: Quinoline derivatives are often associated with genotoxicity and skin sensitization.
Treat this compound as a hazardous biological agent.

Personal Protective Equipment (PPE)

o Respiratory: N95 mask or NIOSH-approved respirator if weighing open powder outside a
fume hood.

o Skin: Double-gloving (Nitrile) is recommended during stock preparation to prevent
transdermal absorption via DMSO.

o Eyes: Chemical safety goggles (ANSI Z87.1).

Critical Hazard Control

o Dust Control: The powder can be electrostatic. Use an antistatic gun or weigh inside a
localized containment hood.

o Waste: Dispose of all solid and liquid waste as Hazardous Chemical Waste. Do not pour
down drains.[3][4]

Storage Protocol: The "Three-Barrier" System

To maximize stability, we utilize a "Three-Barrier" approach: Temperature, Moisture, and Light.
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A. Long-Term Storage (Powder)

e Temperature: Store at -20°C.
» Container: Amber glass vial (borosilicate) with a Teflon-lined screw cap.

e Desiccation: The vial must be stored inside a secondary container (e.g., a sealed Ziploc or
plastic jar) containing active silica gel or Drierite™.

o Shelf Life: >2 years if kept frozen and desiccated.

B. Short-Term Storage (Solubilized Stock)

e Solvent: Anhydrous DMSO (Dimethyl Sulfoxide).
e Temperature: -20°C or -80°C.
e Freeze/Thaw Cycles: Limit to max 3 cycles.

» Aliquot Strategy: Do not store the bulk stock in one tube. Aliquot into single-use volumes
(e.g., 20 pL or 50 pL) to avoid repeated temperature stress.

Protocol: Solubilization & Stock Preparation

Rationale: N-quinolin-6-ylbenzamide is hydrophobic. Direct addition to aqueous media will
cause immediate precipitation ("crashing out"), invalidating bioassay results.

Step-by-Step Methodology

Reagents:

e N-quinolin-6-ylbenzamide Powder

e DMSO (Anhydrous, Cell Culture Grade, >99.9%)
» Vortex Mixer

e Sonicator (Water bath)
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Procedure:

o Equilibration: Remove the product vial from the freezer and allow it to warm to Room
Temperature (RT) for at least 30 minutes before opening.

o Why? Opening a cold vial introduces condensation, which hydrolyzes the amide bond over
time.

o Calculation: Calculate the volume of DMSO required for a 10 mM or 50 mM stock.
o Formula:
e Solubilization: Add the calculated volume of DMSO to the vial.

 Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath
at RT for 5 minutes.

o Visual Check: The solution must be completely clear. Any turbidity indicates incomplete
dissolution.

 Aliquoting: Immediately dispense into amber microcentrifuge tubes.

o Storage: Label with Date, Concentration, and Solvent. Snap-freeze at -20°C.

Visual Workflow: Receipt to Storage

The following diagram illustrates the critical decision points in the handling process.
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Figure 1: Decision matrix for the safe handling and storage of N-quinolin-6-ylbenzamide upon
laboratory receipt.
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Experimental Usage: Serial Dilution Strategy

Scientific Integrity Note: When moving from DMSO stock to aqueous assay buffer, the final
DMSO concentration must usually remain <0.5% to avoid solvent toxicity.

Intermediate Dilution Step (The "Step-Down" Method): Do not pipette 1 pL of 10 mM stock
directly into 10 mL of media. This causes local high concentration and precipitation.

e Stock: 10 mM in DMSO.

 Intermediate: Dilute 1:10 in culture media (or PBS) to create a 1 mM Working Solution (10%
DMSO).

o Observation: Vortex immediately.[5] Ensure no precipitate forms.
 Final: Dilute the Intermediate 1:100 into the final assay well to achieve 10 uM (0.1% DMSO).

Suality C | & Troubleshoofi

Issue Possible Cause Corrective Action

Check purity via LC-MS. If

Oxidation of quinoline ring purity <95%, repurify or

Powder turns dark

yellow/brown )
discard.

) ] Warm to 37°C and vortex. If
o ] Moisture ingress or "Crash- ] ) ]
Precipitate in Stock solid persists, re-filter (0.2 um

out"
PTFE).

Use low-binding polypropylene
Inconsistent Assay Data Adsorption to plastic tubes; avoid polystyrene for
intermediate dilutions.

Visual Workflow: Solubilization Logic
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Figure 2: The "Step-Down" dilution method prevents compound precipitation and ensures
accurate final concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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